Cas no 227804-34-4 (N-(2,4-dimethoxyphenyl)methylhydroxylamine)

• Product Name: N-(2,4-dimethoxyphenyl)methylhydroxylamine
• CAS No: 227804-34-4
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 3915376
• PubChem ID: 11769193
• Update Time: 2025-06-14

N-(2,4-dimethoxyphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-hydroxy-2,4-dimethoxy-
• (2,4-dimethoxyphenyl)-N-hydroxymethanamine
• N-(2,4-dimethoxybenzyl)-hydroxylamine
• N-(2,4-dimethoxyphenyl)methylhydroxylamine
• N-[(2,4-dimethoxyphenyl)methyl]hydroxylamine
• 227804-34-4
• DA-07909
• AKOS021004438
• N-(2,4-Dimethoxybenzyl)hydroxylamine
• EN300-1844824
• SCHEMBL933063

• Inchi： 1S/C9H13NO3/c1-12-8-4-3-7(6-10-11)9(5-8)13-2/h3-5,10-11H,6H2,1-2H3
• InChI Key： MLMCIVUDDQQFFR-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CNO)OC

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(2,4-dimethoxyphenyl)methylhydroxylamine

Comprehensive Overview of N-(2,4-dimethoxyphenyl)methylhydroxylamine (CAS No. 227804-34-4): Properties, Applications, and Research Insights

N-(2,4-dimethoxyphenyl)methylhydroxylamine (CAS No. 227804-34-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile reactivity. This compound, often referred to by its systematic name or CAS number, belongs to the class of hydroxylamine derivatives, which are pivotal intermediates in synthetic chemistry. The presence of methoxy groups at the 2- and 4-positions of the phenyl ring enhances its electron-donating properties, making it a valuable building block for designing complex molecules.

In recent years, the demand for N-(2,4-dimethoxyphenyl)methylhydroxylamine has surged, particularly in the context of drug discovery and medicinal chemistry. Researchers are increasingly exploring its potential as a precursor for synthesizing bioactive molecules, including kinase inhibitors and antioxidant agents. Its ability to act as a nitrogen-based nucleophile or radical scavenger has also made it a subject of interest in green chemistry initiatives, aligning with the global push for sustainable synthetic methodologies.

One of the most frequently asked questions about CAS No. 227804-34-4 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, while remaining stable at room temperature when stored in anhydrous environments. These properties are critical for its handling in laboratory settings and industrial-scale applications.

The synthesis of N-(2,4-dimethoxyphenyl)methylhydroxylamine typically involves the reductive amination of 2,4-dimethoxybenzaldehyde with hydroxylamine derivatives, followed by purification via column chromatography. Recent advancements in catalytic methods have improved the yield and efficiency of this process, addressing earlier challenges related to byproduct formation. Such innovations are particularly relevant to researchers searching for high-purity intermediates or cost-effective synthetic routes.

From an SEO perspective, queries related to "buy N-(2,4-dimethoxyphenyl)methylhydroxylamine" or "227804-34-4 supplier" reflect the commercial interest in this compound. Suppliers often highlight its ≥95% purity and compliance with Good Manufacturing Practices (GMP) to cater to pharmaceutical clients. Additionally, discussions on platforms like ResearchGate and PubMed emphasize its role in structure-activity relationship (SAR) studies, further driving academic interest.

Environmental and safety considerations are also trending topics associated with CAS No. 227804-34-4. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) such as gloves and goggles is recommended during handling. Its biodegradability and ecotoxicological profile are currently under investigation, reflecting the growing emphasis on environmental impact assessments in chemical research.

In summary, N-(2,4-dimethoxyphenyl)methylhydroxylamine (CAS No. 227804-34-4) represents a multifaceted compound with broad applicability in organic synthesis, pharmaceutical development, and material science. Its combination of electronic properties, synthetic accessibility, and research versatility ensures its continued relevance in both academic and industrial spheres. Future studies may explore its potential in catalysis or polymeric materials, further expanding its utility.